Cas no 1292268-13-3 (N-Boc-PEG7-alcohol)

• Product Name: N-Boc-PEG7-alcohol
• CAS No: 1292268-13-3
• MF: C₁₉H₃₉NO₉
• MW: 425.514267206192
• CID: 3045156
• PubChem ID: 56647371
• Update Time: 2025-06-10

N-Boc-PEG7-alcohol Chemical and Physical Properties

Names and Identifiers

• N-Boc-PEG7-alcohol
• BocNH-PEG7-OH
• NHBoc-PEG7-OH
• PEG7-NHBoc
• 2-[2-[2-[2-[2-[2-(2-Hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethylcarbamic acid tert-butyl ester
• CS-0108411
• SY223878
• tert-butyl (20-hydroxy-3,6,9,12,15,18-hexaoxaicosyl)carbamate
• tert-butyl N-[2-[2-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl]carbamate
• tert-butyl N-(20-hydroxy-3,6,9,12,15,18-hexaoxaicosan-1-yl)carbamate
• Boc-NH-PEG7-OH
• BS-46123
• 20-(Boc-amino)-3,6,9,12,15,18-hexaoxa-1-icosanol
• DA-76025
• 1292268-13-3
• t-Boc-N-Amido-PEG7-alcohol
• SCHEMBL26101468
• MFCD29049415
• HY-130505
• AKOS040742233
• BP-23546

• MDL： MFCD29049415
• Inchi： 1S/C19H39NO9/c1-19(2,3)29-18(22)20-4-6-23-8-10-25-12-14-27-16-17-28-15-13-26-11-9-24-7-5-21/h21H,4-17H2,1-3H3,(H,20,22)
• InChI Key： FOYKHCLPZWXBOB-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCOCCOCCOCCOCCOCCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 425.26248182 g/mol
• Monoisotopic Mass: 425.26248182 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 22
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 114
• Molecular Weight: 425.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on N-Boc-PEG7-alcohol

N-Boc-PEG7-alcohol (CAS No. 1292268-13-3): A Versatile Building Block in Chemical and Pharmaceutical Research

N-Boc-PEG7-alcohol (CAS No. 1292268-13-3) is a highly versatile compound that has gained significant attention in the fields of chemical and pharmaceutical research. This compound, formally known as N-(tert-butoxycarbonyl)-poly(ethylene glycol) heptyl ether, is a member of the poly(ethylene glycol) (PEG) family, which is widely used in various applications due to its unique properties such as biocompatibility, solubility, and low toxicity.

The Boc (tert-butoxycarbonyl) protecting group in N-Boc-PEG7-alcohol plays a crucial role in its utility. This protecting group can be easily removed under mild acidic conditions, making it an ideal choice for synthetic intermediates in the preparation of complex molecules. The PEG7 chain, consisting of seven ethylene oxide units, provides the compound with excellent water solubility and flexibility, which are essential for many applications in drug delivery and bioconjugation.

Recent advancements in the field of drug delivery have highlighted the importance of N-Boc-PEG7-alcohol. For instance, a study published in the *Journal of Controlled Release* demonstrated the use of N-Boc-PEG7-alcohol in the development of PEGylated liposomes for targeted drug delivery. The PEGylation process, which involves attaching PEG chains to the surface of liposomes, significantly enhances their circulation time in the bloodstream and reduces non-specific binding to cells. This results in improved therapeutic efficacy and reduced side effects.

In addition to its applications in drug delivery, N-Boc-PEG7-alcohol has also been explored for its potential in bioconjugation chemistry. Bioconjugation involves linking biomolecules such as proteins, peptides, and nucleic acids to other molecules or surfaces to create functional complexes with enhanced properties. A notable example is the use of N-Boc-PEG7-alcohol in the synthesis of PEGylated peptides for therapeutic purposes. A study published in *Bioconjugate Chemistry* reported that PEGylation of peptides using N-Boc-PEG7-alcohol significantly improved their stability and pharmacokinetic properties, making them more suitable for clinical applications.

The versatility of N-Boc-PEG7-alcohol extends beyond drug delivery and bioconjugation. It has also found applications in materials science, particularly in the development of functional polymers and coatings. For instance, researchers at the University of California, Berkeley, utilized N-Boc-PEG7-alcohol to create stimuli-responsive hydrogels with tunable mechanical properties. These hydrogels have potential applications in tissue engineering and regenerative medicine due to their ability to mimic the natural extracellular matrix.

Moreover, N-Boc-PEG7-alcohol has been used as a building block in the synthesis of complex macromolecules with tailored properties. A recent study published in *Macromolecules* described the use of N-Boc-PEG7-alcohol in the preparation of amphiphilic block copolymers for self-assembling into nanostructures. These nanostructures have shown promise as carriers for controlled release of drugs and other active agents.

The synthesis of N-Boc-PEG7-alcohol typically involves a multi-step process that includes the protection of amino groups with Boc groups and subsequent coupling with PEG chains. The purity and quality of N-Boc-PEG7-alcohol are critical for its performance in various applications. High-purity grades are available from specialized chemical suppliers, ensuring consistent results in research and development.

In conclusion, N-Boc-PEG7-alcohol (CAS No. 1292268-13-3) is a highly versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique properties make it an essential building block for drug delivery systems, bioconjugation chemistry, materials science, and more. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in these fields.